Cas no 502-47-6 (3,7-dimethyloct-6-enoic acid)

• Product Name: 3,7-dimethyloct-6-enoic acid
• CAS No: 502-47-6
• MF: C₁₀O₂
• MW: 152.105802536011
• MDL: MFCD00002728
• CID: 82384
• PubChem ID: 10402
• Update Time: 2025-04-18

3,7-dimethyloct-6-enoic acid Chemical and Physical Properties

Names and Identifiers

• citronellic acid
• 3,7-dimethyloct-6-enoic acid
• 3,7-Dimethyl-6-octenoic Acid
• 3,7-Dimethyl-6-octenoic acid,Citronellic acid
• Rhodinic Acid

• MDL： MFCD00002728
• Inchi： 1S/C10O2/c1-8(2)5-4-6-9(3)7-10(11)12
• InChI Key： XSQKASVOZUBTCW-UHFFFAOYSA-N
• SMILES： [C][C]([C]C(=O)[O])[C][C]/[C]=C(\[C])/[C] |^1:0,1,5,8,10,11,^4:2,6,7|

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.923 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 121-122 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.84360
• FEMA: 3142 | 3,7-DIMETHYL-6-OCTENOIC ACID
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,7-dimethyloct-6-enoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H311-H315
• Warning Statement： P280-P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-38
• Safety Instruction： S36/37
• RTECS：RH3230000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters